Cas no 220534-64-5 (2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-)
220534-64-5 structure
Product Name:2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-
CAS No:220534-64-5
MF:C12H16N2O
MW:204.268242835999
CID:1406893
Update Time:2024-08-16
2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)- Chemical and Physical Properties
Names and Identifiers
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- 2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)-
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- Inchi: 1S/C12H16N2O/c15-12(11-7-4-8-13-11)14-9-10-5-2-1-3-6-10/h1-3,5-6,11,13H,4,7-9H2,(H,14,15)/t11-/m1/s1
- InChI Key: WOXWRWOEURENTO-LLVKDONJSA-N
- SMILES: N1CCC[C@@H]1C(NCC1=CC=CC=C1)=O
Computed Properties
- Exact Mass: 204.12638
Experimental Properties
- Density: 1.101±0.06 g/cm3(Predicted)
- Boiling Point: 426.8±44.0 °C(Predicted)
- PSA: 41.13
- pka: 15.62±0.20(Predicted)
2-Pyrrolidinecarboxamide, N-(phenylmethyl)-, (2R)- Related Literature
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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